Cas no 71172-78-6 (1-(4-Methylphenyl)-1-cyclopropanecarbonitrile)

1-(4-Methylphenyl)-1-cyclopropanecarbonitrile is a specialized organic compound featuring a cyclopropane ring substituted with a 4-methylphenyl group and a nitrile functionality. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals and agrochemicals. The nitrile group offers versatility for further transformations, such as hydrolysis or reduction, while the cyclopropane ring contributes to steric and electronic effects that can influence reaction pathways. Its aromatic methyl substitution enhances stability and solubility in organic solvents. The compound is suited for applications requiring precise molecular frameworks, including the development of bioactive molecules or advanced materials. Proper handling and storage are recommended due to its potential sensitivity.
1-(4-Methylphenyl)-1-cyclopropanecarbonitrile structure
71172-78-6 structure
Product Name:1-(4-Methylphenyl)-1-cyclopropanecarbonitrile
CAS No:71172-78-6
MF:C11H11N
MW:157.211742639542
MDL:MFCD00065228
CID:59183
PubChem ID:98628
Update Time:2025-06-07

1-(4-Methylphenyl)-1-cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methylphenyl)-1-cyclopropanecarbonitrile
    • 1-(4-Methylphenyl)cyclopropanecarbonitrile
    • 1-(4-METHYLPHENYL)-1-CYCLOPROPANECARBONITRILE,95
    • 1-(p-tolyl)cyclopropanecarbonitrile
    • 1-p-tolylcyclopropane-1-carbonitrile
    • NSC 155168
    • AMY6312
    • 1-p-tolylcyclopropanecarbonitrile
    • MFCD00065228
    • EINECS 275-240-4
    • SCHEMBL1020434
    • CYCLOPROPANECARBONITRILE, 1-(4-METHYLPHENYL)-
    • NMDIWHQRZLXXNV-UHFFFAOYSA-N
    • AB02616
    • NS00037164
    • AKOS009375018
    • 1-(4-methylphenyl)cyclopropane-1-carbonitrile
    • TS-02097
    • CS-0088473
    • NSC-155168
    • A866486
    • SY225596
    • FT-0605870
    • UNII-J2Y3R9QBH4
    • 71172-78-6
    • J2Y3R9QBH4
    • DTXSID50221369
    • WCA17278
    • NSC155168
    • DTXCID00143860
    • DB-074397
    • MDL： MFCD00065228
    • Inchi： 1S/C11H11N/c1-9-2-4-10(5-3-9)11(8-12)6-7-11/h2-5H,6-7H2,1H3
    • InChI Key： NMDIWHQRZLXXNV-UHFFFAOYSA-N
    • SMILES： N#CC1(C2C=CC(C)=CC=2)CC1

Computed Properties

  • Exact Mass: 157.08900
  • Monoisotopic Mass: 157.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.99
  • Boiling Point: 293 ℃ at 760 mmHg
  • Refractive Index: 1.5333-1.5353
  • PSA: 23.79000
  • LogP: 2.55018
  • Solubility: Not available

1-(4-Methylphenyl)-1-cyclopropanecarbonitrile Security Information

  • Hazard Category Code： R20/21/22
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22
  • Safety Term：S24/25

1-(4-Methylphenyl)-1-cyclopropanecarbonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(4-Methylphenyl)-1-cyclopropanecarbonitrile Pricemore >>

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